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Compound of Interest

Compound Name: 2,2-Dimethoxybutane

Cat. No.: B1295343

An In-depth Technical Guide to 2,2-Dimethoxybutane for Researchers and Drug Development
Professionals

Introduction

2,2-Dimethoxybutane, an organic compound with the molecular formula C6H1402, is a
versatile asset in the fields of organic chemistry and drug development.[1] As a dimethyl acetal,
it is primarily recognized for its crucial role as a protecting group for ketones, a fundamental
strategy in complex multi-step organic synthesis.[2] This stability under neutral or basic
conditions, coupled with its straightforward removal under acidic conditions, allows for selective
chemical transformations on other parts of a molecule.[2] Beyond this primary function, 2,2-
dimethoxybutane also serves as a solvent and a reagent in various chemical reactions.[1][2]
Emerging research has also begun to uncover its potential biological activities, including
antimicrobial properties.[2][3] This guide provides a comprehensive overview of its synonyms,
chemical properties, synthesis protocols, and core applications for researchers, scientists, and
professionals in drug development.

Synonyms and Chemical Identifiers

A clear understanding of the various synonyms and identifiers for 2,2-dimethoxybutane is
essential for comprehensive literature searches and chemical sourcing. The compound is
systematically named and also referred to by the reactants used in its synthesis.
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Identifier Type Value

IUPAC Name 2,2-dimethoxybutane[4]

CAS Number 3453-99-4[5][6]

Synonyms 2-Butanone, dimethyl acetal[1][5][7]

Butane, 2,2-dimethoxy-[1][5][6][8]

Butan-2-on-dimethylacetal

butanone dimethyl ketal

Ethylmethylketon-dimethylketal

Methylaethylketon-dimethylacetal

Molecular Formula C6H1402[1][2][6]

InChl INChl=1S/C6H1402/c1-5-6(2,7-3)8-4/h5H2,1-
4H3[1][6]

InChlKey OXQHJIGWZNIQDS-UHFFFAOY SA-N[1][6][8]

SMILES CCC(C)(OC)OC[1][4]

Physicochemical Properties

The physical and chemical properties of 2,2-dimethoxybutane are critical for its application in
experimental design, particularly in determining reaction conditions and purification methods. It
is a colorless liquid with a characteristic sweet, ether-like odor.[1][2]
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Property Value Unit Source
Molecular Weight 118.17 g/mol [2]
Appearance Colorless liquid/oil - [11[2][5]
Boiling Point ~118-122 °C [2]
378.29 K [9]
Density 0.853 g/cm3 [3]
Kovats Retention 740 (Standard non-
[4]

Index polar)
Critical Temperature 554.52 K [9]
Critical Pressure 3055.79 kPa [9]
Enthalpy of

o 32.47 kJ/mol [9]
Vaporization

Enthalpy of Reaction
) 19.33+0.04 kJ/mol [10]
(Hydrolysis)

Core Applications in Research and Drug
Development

The utility of 2,2-dimethoxybutane stems from its specific chemical reactivity, making it a
valuable tool in synthetic chemistry.

Ketone Protecting Group

In multi-step organic synthesis, protecting groups are essential for temporarily blocking a
reactive functional group to prevent it from participating in a reaction while transformations
occur elsewhere in the molecule.[2] 2,2-Dimethoxybutane is a classic example of a protecting
group for ketones. The dimethyl acetal group is stable in neutral or basic environments but is
readily cleaved under acidic conditions to regenerate the parent ketone.[2] This selective
reactivity is a cornerstone of modern synthetic strategy, particularly in the synthesis of complex
molecules like pharmaceuticals.[2]
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Multi-Step Synthesis Workflow
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Caption: Workflow illustrating the use of 2,2-dimethoxybutane as a ketone protecting group.

Synthetic Intermediate and Reagent

Beyond its role as a protecting group, 2,2-dimethoxybutane also functions as a solvent and a
reagent in chemical reactions.[1][2] It can participate in nucleophilic substitution reactions
where the methoxy groups are displaced by other nucleophiles.[2] For example, it can react
with trichloroacetyl chloride in the presence of pyridine to yield 1,1,1-trichloro-4-methoxy-hex-3-
en-2-one.[2]

Potential Antimicrobial Agent
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Emerging research has highlighted the potential biological activity of 2,2-dimethoxybutane.
Studies have demonstrated its antibacterial properties against various Gram-positive and
Gram-negative bacterial strains.[2] One study identified it as a phytochemical with antibacterial
activity in the roots and stems of Withania somnifera.[2] Another report indicates it can inhibit
the growth of Trichophyton mentagrophytes and T. rubrum.[3] This suggests potential
applications in the development of new antimicrobial agents.

Experimental Protocols and Reaction Mechanisms

Detailed methodologies for the synthesis and key reactions of 2,2-dimethoxybutane are
crucial for its practical application in a laboratory or industrial setting.

Synthesis of 2,2-Dimethoxybutane

1. Acid-Catalyzed Acetalization (Laboratory Scale) The most common method for synthesizing
2,2-dimethoxybutane is the acid-catalyzed reaction of 2-butanone (also known as methyl ethyl
ketone) with methanol.[2]

Principle: The reaction involves the nucleophilic addition of two equivalents of methanol to
the carbonyl carbon of 2-butanone, facilitated by an acid catalyst, to form the dimethyl acetal.

e Reactants: 2-Butanone, Methanol (typically in excess).[2]
o Catalyst: Anhydrous hydrogen chloride or other acid catalysts.[2]
e General Protocol:

Combine 2-butanone and an excess of methanol in a reaction vessel.

o

o Cool the mixture in an ice bath.
o Slowly add the acid catalyst while maintaining the low temperature.

o Allow the reaction to proceed, monitoring its progress via techniques like Gas
Chromatography (GC) or Thin Layer Chromatography (TLC).

o Upon completion, neutralize the catalyst with a weak base (e.g., sodium bicarbonate
solution).
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o Perform an aqueous workup to remove water-soluble components.

o Isolate the product via extraction with an organic solvent, followed by drying and
distillation.
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Acid-Catalyzed Synthesis of 2,2-Dimethoxybutane
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Caption: Reaction mechanism for the acid-catalyzed synthesis of 2,2-dimethoxybutane.
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2. Continuous Process (Industrial Scale) For larger-scale production, a continuous process
offers better control and potentially higher purity.[2]

Reactants: Methylethyl ketone and methanol.[2]

e Molar Ratio: 4 to 8 moles of methanol per mole of ketone.[2]

o Catalyst: Anhydrous hydrogen chloride (6% to 12% by weight).[2]
e Temperature: Maintained between -10°C and +30°C.[2]

» Workflow: Reactants and catalyst are continuously fed into a reactor, with the product being
continuously removed, allowing for efficient and scalable production.[2]

3. Electrochemical Synthesis Electrochemical methods provide an alternative synthetic route.
e Principle: Involves the use of an electric current to drive the chemical reaction.[2]

o Example: The electrolysis of valeric acid in a methanol solution using a Boron-Doped
Diamond (BDD) electrode can produce 2,2-dimethoxybutane.[2] The mechanism is
believed to involve the formation of a carbocation intermediate that subsequently reacts with
methanol.[2]

Hydrolysis of 2,2-Dimethoxybutane (Deprotection)

The hydrolysis of the acetal back to its parent ketone and alcohol is a fundamental reaction,
particularly for its use as a protecting group.[2]

e Principle: This is an acid-catalyzed cleavage of the acetal.
e General Protocol:

o Dissolve 2,2-dimethoxybutane in a suitable solvent mixture (e.g., acetone/water or
THF/water).

o Add a catalytic amount of a strong acid (e.g., hydrochloric acid, sulfuric acid).
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o Stir the reaction at room temperature or with gentle heating, monitoring for the
disappearance of the starting material.

o Neutralize the acid with a base.

o Isolate the 2-butanone product through extraction and solvent removal.
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Acid-Catalyzed Hydrolysis of 2,2-Dimethoxybutane
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Caption: Reaction mechanism for the acid-catalyzed hydrolysis (deprotection).
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Conclusion

2,2-Dimethoxybutane is a chemical of significant utility in synthetic and medicinal chemistry.
Its primary application as a robust and reliable protecting group for ketones is indispensable for
the synthesis of complex organic molecules, including active pharmaceutical ingredients.
Furthermore, its roles as a solvent, a versatile synthetic intermediate, and a compound with
potential antimicrobial properties underscore its importance. A thorough understanding of its
chemical properties, synonyms, and the experimental protocols for its synthesis and cleavage
is fundamental for researchers and drug development professionals seeking to leverage its
capabilities in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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